Cas no 29067-80-9 (2-Chloro-3,6,7-trimethylquinoxaline)

• Product Name: 2-Chloro-3,6,7-trimethylquinoxaline
• CAS No: 29067-80-9
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 4643927
• PubChem ID: 50987759
• Update Time: 2025-10-30

2-Chloro-3,6,7-trimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,6,7-trimethylquinoxaline
• 2-Chloro-3,6,7-trimethylquinoxaline

• Inchi： 1S/C11H11ClN2/c1-6-4-9-10(5-7(6)2)14-11(12)8(3)13-9/h4-5H,1-3H3
• InChI Key： RFEIHZCKIYFYAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C2C=C(C)C(C)=CC2=N1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Chloro-3,6,7-trimethylquinoxaline

2-Chloro-3,6,7-trimethylquinoxaline (CAS No. 29067-80-9): A Comprehensive Overview

Quinoxaline derivatives have long been a subject of interest in the fields of organic chemistry, materials science, and pharmacology due to their unique electronic properties and structural versatility. Among these derivatives, 2-Chloro-3,6,7-trimethylquinoxaline (CAS No. 29067-80-9) stands out as a compound with significant potential in various applications. This article delves into the structural characteristics, synthesis methods, and recent advancements in the research and applications of this compound.

The molecular structure of 2-Chloro-3,6,7-trimethylquinoxaline is characterized by a quinoxaline core—a bicyclic aromatic system composed of two fused benzene rings with nitrogen atoms at positions 1 and 2. The substitution pattern includes a chlorine atom at position 2 and methyl groups at positions 3, 6, and 7. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it highly suitable for diverse chemical reactions and applications.

Recent studies have highlighted the role of quinoxaline derivatives in the development of advanced materials. For instance, researchers have explored the use of 2-Chloro-3,6,7-trimethylquinoxaline as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the realm of pharmacology, quinoxaline-based compounds have shown promising biological activities. Preclinical studies have demonstrated that 2-Chloro-3,6,7-trimethylquinoxaline exhibits anti-inflammatory and antioxidant properties. Furthermore, its ability to modulate cellular signaling pathways makes it a potential lead compound for drug discovery efforts targeting chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-Chloro-3,6,7-trimethylquinoxaline typically involves a combination of nucleophilic aromatic substitution and Friedländer-type annulation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product while reducing reaction times.

Beyond its traditional applications in organic synthesis and materials science, emerging research has explored the use of quinoxaline derivatives in energy-related fields. Specifically, studies have investigated the potential of 2-Chloro-3,6,7-trimethylquinoxaline-based materials as components in organic photovoltaic cells (OPVs). The compound's ability to absorb visible light efficiently makes it a valuable component in light-harvesting systems.

In conclusion, 2-Chloro-3,6,7-trimethylquinoxaline (CAS No. 29067-80-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.